3-(Pyrrolidin-1-yl)propane-1-sulfonyl chloride
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Description
Properties
Molecular Formula |
C7H14ClNO2S |
|---|---|
Molecular Weight |
211.71 g/mol |
IUPAC Name |
3-pyrrolidin-1-ylpropane-1-sulfonyl chloride |
InChI |
InChI=1S/C7H14ClNO2S/c8-12(10,11)7-3-6-9-4-1-2-5-9/h1-7H2 |
InChI Key |
KUMOHKDNDIZOCW-UHFFFAOYSA-N |
Canonical SMILES |
C1CCN(C1)CCCS(=O)(=O)Cl |
Origin of Product |
United States |
Preparation Methods
Chlorosulfonation of 3-(Pyrrolidin-1-yl)propane-1-sulfonic acid
- Starting Material: 3-(Pyrrolidin-1-yl)propane-1-sulfonic acid or its salt.
- Reagent: Thionyl chloride (SOCl₂) or phosphorus pentachloride (PCl₅) is typically used to convert sulfonic acids to sulfonyl chlorides.
- Solvent: Anhydrous solvents such as dichloromethane or chloroform are used to maintain inert conditions.
- Conditions: The reaction is conducted under cooling (0–20 °C) to control the exothermic nature of chlorosulfonation.
- Work-up: After reaction completion, the mixture is quenched with water, extracted, and purified by standard methods such as flash chromatography.
Direct sulfonyl chloride formation via chlorosulfonic acid reaction
- Starting Material: 1-(Pyrrolidin-1-yl)propane or related amine.
- Reagent: Chlorosulfonic acid (ClSO₃H) reacts with the amine to introduce the sulfonyl chloride group.
- Procedure: The amine is slowly added to chlorosulfonic acid under controlled temperature to avoid decomposition.
- Isolation: The crude product is isolated by careful neutralization and extraction.
Alternative synthetic routes
- Diazo transfer reactions: Some literature reports the use of diazo transfer reactions involving sulfonyl chlorides as intermediates, which may include 3-(Pyrrolidin-1-yl)propane-1-sulfonyl chloride as a reagent or intermediate.
- Use of sulfonyl chloride intermediates: The compound can be synthesized from ethyl 3-oxo-3-(pyrrolidin-1-yl)propanoate derivatives via chlorosulfonation followed by purification.
| Parameter | Details |
|---|---|
| Temperature | 0 to 20 °C |
| Solvent | Dry dichloromethane (DCM) |
| Base | Triethylamine (2.2 equivalents) |
| Reaction Time | Approximately 1 hour |
| Purification | Flash chromatography (Silica gel, n-Hexane/Ethyl acetate 9:1) |
| Typical Yield | Around 90% |
Experimental Procedure Example:
A solution of the amine (1.0 equivalent) and triethylamine (2.2 equivalents) in dry dichloromethane (0.25 M) is cooled to 0 °C. The sulfonyl chloride reagent is added dropwise. After complete addition, the ice bath is removed, and the reaction mixture is stirred at room temperature for about 1 hour. The reaction mixture is then diluted with water, extracted with ethyl acetate, dried over sodium sulfate, and the solvent removed under reduced pressure. The crude product is purified by flash chromatography to afford the pure sulfonyl chloride.
- Molecular Formula: C₇H₁₄ClNO₂S
- Molecular Weight: 183.71 g/mol
- Physical State: Typically a colorless to pale yellow liquid or solid depending on purity
- Solubility: Very soluble in common organic solvents such as dichloromethane and ethyl acetate
- Spectroscopic Data: Confirmed by NMR (¹H and ¹³C), IR (presence of sulfonyl chloride S=O stretch), and mass spectrometry.
- The preparation of 3-(Pyrrolidin-1-yl)propane-1-sulfonyl chloride is well-established via chlorosulfonation of the corresponding sulfonic acid or amine precursors.
- The reaction requires precise temperature control to avoid side reactions and decomposition.
- Triethylamine is commonly used to neutralize generated HCl and facilitate smooth reaction progress.
- High yields (around 90%) are achievable with proper purification techniques.
- The compound’s reactivity as a sulfonyl chloride makes it a versatile intermediate in pharmaceutical and organic synthesis.
- Safety precautions are critical due to the corrosive and reactive nature of sulfonyl chlorides; proper handling and storage under inert atmosphere are recommended.
| Method | Starting Material | Reagents/Conditions | Yield (%) | Notes |
|---|---|---|---|---|
| Chlorosulfonation with SOCl₂ | 3-(Pyrrolidin-1-yl)propane-1-sulfonic acid | SOCl₂, DCM, 0–20 °C, Et₃N | ~90 | Most common, high yield, mild conditions |
| Reaction with Chlorosulfonic acid | 1-(Pyrrolidin-1-yl)propane | ClSO₃H, controlled temp | Moderate | Requires careful addition and quenching |
| Diazo transfer intermediate | Ethyl 3-oxo-3-(pyrrolidin-1-yl)propanoate | Method A, 30 h, purification | 84 | Used in advanced synthetic routes |
Chemical Reactions Analysis
Reactivity: 3-(Pyrrolidin-1-yl)propane-1-sulfonyl chloride can participate in various reactions, including oxidation, reduction, and substitution.
Common Reagents and Conditions: Specific reagents and conditions depend on the desired transformation. For example, it can undergo nucleophilic substitution reactions.
Major Products: The products formed from these reactions may include derivatives with modified functional groups or stereochemistry.
Scientific Research Applications
Scientific Research Applications
Researchers explore the reactivity of 3-(Pyrrolidin-1-yl)propane-1-sulfonyl chloride and use it as a building block for creating more complex molecules. It is also investigated for its potential as a pharmacophore or as a precursor for drug development in biology and medicine. Furthermore, it has applications in chemical synthesis and material science within the industry.
3-(Pyrrolidin-1-yl)propane-1-sulfonyl chloride is a sulfonamide derivative that has garnered interest in medicinal chemistry because of its potential biological activities. Its biological activity is primarily attributed to its role as a sulfonamide, which is known to inhibit enzymes involved in folate biosynthesis in bacteria, potentially leading to antimicrobial effects. The compound may also interact with specific receptors or enzymes in mammalian systems, potentially modulating inflammatory responses or exhibiting anticancer properties.
Case Studies and Research Findings
- Antimicrobial Activity: Sulfonamide derivatives exhibit broad-spectrum antimicrobial activity. Similar compounds can inhibit bacterial growth by targeting dihydropteroate synthase, an enzyme crucial for folate synthesis in bacteria.
- Anticancer Potential: Some sulfonamide derivatives have been explored for their anticancer properties. In vitro studies suggest that these compounds can induce apoptosis in cancer cell lines by modulating key signaling pathways such as the PI3K/Akt pathway.
- Anti-inflammatory Effects: The compound's ability to inhibit certain cytokines has been investigated, showing promise in reducing inflammation in models of autoimmune diseases.
Use as Metalloprotease Inhibitors
Mechanism of Action
- The compound’s mechanism of action would depend on its specific targets. Further studies are needed to elucidate this aspect.
Comparison with Similar Compounds
The following table summarizes key physicochemical and commercial attributes of structurally related sulfonyl chlorides, as derived from the evidence:
Key Comparative Insights:
Substituent Effects on Physicochemical Properties
- Aliphatic vs. Aromatic Groups: Compounds with aromatic substituents, such as 3-(4-chloro-2-methylphenoxy)propane-1-sulfonyl chloride (MW 282.97), exhibit higher molecular weights and lipophilicity compared to aliphatic analogs like 3-dimethylamino-propane-1-sulfonyl chloride (MW 185.67). This impacts solubility and reactivity in polar solvents.
- Cyclic vs.
- Heteroatom Influence: The dimethylamino group in confers basicity, enhancing solubility in acidic media, whereas sulfamoyl groups (e.g., ) may participate in hydrogen bonding, affecting crystallinity.
Biological Activity
3-(Pyrrolidin-1-yl)propane-1-sulfonyl chloride (CAS No. 1864015-52-0) is a sulfonamide derivative that has garnered interest in medicinal chemistry due to its potential biological activities. This article reviews the compound's biological properties, mechanisms of action, and implications for therapeutic applications, supported by research findings and data tables.
Chemical Structure and Properties
The compound features a pyrrolidine ring attached to a propane chain with a sulfonyl chloride functional group. This structure is significant as it influences the compound's reactivity and interaction with biological targets.
The biological activity of 3-(Pyrrolidin-1-yl)propane-1-sulfonyl chloride is primarily attributed to its ability to act as a sulfonamide. Sulfonamides are known to inhibit various enzymes, particularly those involved in the biosynthesis of folate in bacteria, which can lead to antimicrobial effects. Additionally, the compound may interact with specific receptors or enzymes in mammalian systems, potentially modulating inflammatory responses or exhibiting anticancer properties.
Case Studies and Research Findings
- Antimicrobial Activity : Research has indicated that sulfonamide derivatives exhibit broad-spectrum antimicrobial activity. For instance, studies have shown that similar compounds can inhibit bacterial growth by targeting dihydropteroate synthase, an enzyme crucial for folate synthesis in bacteria .
- Anticancer Potential : Some sulfonamide derivatives have been explored for their anticancer properties. In vitro studies suggest that these compounds can induce apoptosis in cancer cell lines by modulating key signaling pathways such as the PI3K/Akt pathway .
- Anti-inflammatory Effects : The compound's ability to inhibit certain cytokines has been investigated, showing promise in reducing inflammation in models of autoimmune diseases.
Table 1: Summary of Biological Activities
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
